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Compound of Interest

Compound Name: AM841

Cat. No.: B15617668 Get Quote

Technical Support Center: AM841
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and storing AM841, alongside troubleshooting

guides and frequently asked questions (FAQs) to facilitate successful experimentation.

Handling and Safety
Proper handling of AM841 is crucial for user safety and maintaining the integrity of the

compound.

Question: What are the recommended personal protective equipment (PPE) when handling

AM841?

Answer: It is essential to use appropriate personal protective equipment to avoid contact with

the skin, eyes, and clothing. Recommended PPE includes:

Eye Protection: Use approved safety goggles or splash shields.

Hand Protection: Wear chemical-resistant, impervious gloves that satisfy the specifications of

Regulation (EU) 2016/425 and the standard EN 374.

Respiratory Protection: If there is a risk of inhalation of dusts or mists, use an air-purifying or

air-fed respirator. Ensure the respirator's safe working rating exceeds the expected

exposure.
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Body Protection: Wear a lab coat or other protective clothing.

Question: What are the general safety precautions for handling AM841?

Answer:

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[2]

Ensure good ventilation or work in a fume hood.[2]

Wash hands thoroughly after handling.[2]

For transfers, containers should be bonded and grounded to avoid static sparks. Use non-

sparking tools.[2]

Keep the compound away from incompatible materials such as strong bases and oxidizing

agents.[1]

Storage and Stability
Correct storage is vital for maintaining the stability and efficacy of AM841.

Question: What are the recommended storage conditions for AM841?

Answer: The optimal storage conditions for AM841 depend on whether it is in solid form or in

solution.

Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In solvent -80°C 6 months

-20°C 1 month
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Question: How should AM841 be stored to ensure stability?

Answer:

Store in a cool, dry, and well-ventilated location.[2]

Protect from frost, heat, and direct sunlight.[1]

Keep the container tightly sealed to prevent moisture and air exposure.[2]

Store away from incompatible substances like strong bases and oxidizing agents.[1]

Experimental Protocols & Solution Preparation
Detailed protocols are essential for reproducible experimental outcomes.

Question: How do I prepare a stock solution of AM841?

Answer: The method for preparing an AM841 solution depends on the intended experimental

use (in vitro vs. in vivo).

For in vitro studies: Drugs can be prepared as a stock solution and then diluted into the

extracellular solution to their final concentration on the same day of the experiment. Drugs

dissolved in DMSO should be used at a final DMSO concentration of less than 0.1%.[3]

For in vivo studies: All drugs for in vivo studies can be dissolved in a vehicle such as 1%

Tween 80 and 2% DMSO, and then further diluted in 0.9% saline to the final concentration.

[3] Another vehicle used for intraperitoneal injection is a mixture of emulphor, ethanol, and

saline in a 1:1:18 ratio with 3% DMSO.[3]

Question: Can you provide a general protocol for an in vitro experiment using AM841?

Answer: A general protocol for studying the effects of AM841 on cultured hippocampal neurons

is as follows:

Cell Culture: Culture mouse hippocampal neurons isolated from the CA1–CA3 region on

microislands.[3]
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Electrophysiology Setup: Perform whole-cell voltage-clamp recordings from autaptic neurons

at room temperature using an Axopatch 200A amplifier.[3]

Extracellular Solution: Use an extracellular solution containing (in mM): 119 NaCl, 5 KCl, 2.5

CaCl2, 1.5 MgCl2, 30 glucose, and 20 HEPES.[3]

Drug Application: Prepare a stock solution of AM841 and dilute it to the final concentration in

the extracellular solution on the day of the experiment. Ensure a continuous flow of the

solution through the bath chamber (1–3 mL·min−1) for rapid drug application and clearance.

[3]

Data Acquisition: Acquire data at a sampling rate of 5 kHz. Monitor access resistance and

only include cells with stable access resistance in the data analysis.[3]

Troubleshooting Guide
Encountering issues during experiments is common. This guide addresses potential problems

when using AM841.
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Issue Possible Cause(s) Suggested Solution(s)

No or reduced biological effect
Compound Degradation:

Improper storage or handling.

Verify storage conditions and

age of the compound. Use a

fresh aliquot.

Incorrect Solution Preparation:

Incomplete dissolution or

precipitation.

Ensure the compound is fully

dissolved in the appropriate

solvent before further dilution.

Visually inspect the solution for

any precipitates.

Irreversible Binding: AM841 is

a covalent ligand and binds

irreversibly to the CB1

receptor.[3][4] This may lead to

receptor saturation.

For subsequent experiments

on the same preparation,

ensure thorough washing and

consider the time needed for

receptor turnover or use a

fresh preparation.

Inconsistent results

Vehicle Effects: The vehicle

used to dissolve AM841 (e.g.,

DMSO, Tween 80) may have

its own biological effects.

Always include a vehicle-only

control group in your

experiments to account for any

effects of the solvent.

Variability in Experimental

Conditions: Differences in

temperature, pH, or cell

passage number.

Standardize all experimental

parameters and maintain

consistency across all

experiments.

Unexpected central nervous

system (CNS) effects in in vivo

studies

High Dose: Although AM841 is

designed to be peripherally

restricted, high doses may lead

to some brain penetration.[3]

[5][6]

Use the lowest effective dose

determined from dose-

response studies. AM841 has

been shown to be potent, with

an EC50 for inhibiting upper

gastrointestinal transit in mice

of 0.004 mg·kg−1.[3]

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of AM841?
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A1: AM841 is a high-affinity, electrophilic ligand that acts as a potent agonist for the CB1

cannabinoid receptor.[7] It interacts covalently with a cysteine residue in helix six of the CB1

receptor, leading to its activation.[4][7] This activation of the Gαi/o-coupled CB1 receptor results

in the inhibition of adenylyl cyclase, leading to a reduction in cyclic AMP (cAMP) levels.[7]

Q2: Is AM841 selective for the CB1 receptor?

A2: While AM841 is a potent CB1 receptor agonist, it also binds to the CB2 receptor.[3] Its

effects on gastrointestinal motility have been shown to be mediated by CB1 receptors, as the

effects are abolished in CB1 knockout mice but not in CB2 knockout mice.[3]

Q3: Does AM841 have central nervous system (CNS) effects?

A3: AM841 is designed to be a peripherally restricted ligand with very little brain penetration.[3]

[5][6] Studies in mice have shown that at effective doses for slowing gastrointestinal motility, it

does not produce characteristic centrally mediated CB1 receptor effects such as analgesia,

hypothermia, or hypolocomotion.[3][6]

Q4: What are the known in vivo effects of AM841?

A4: AM841 potently reduces gastrointestinal motility in both the small and large intestines.[3][6]

[8] It is particularly effective under conditions of acute stress, where it can normalize

accelerated gastrointestinal transit.[3][6]

Quantitative Data Summary
The following table summarizes key quantitative data for AM841 from published studies.
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Parameter Value Species/System Reference

EC50 (Upper GI

Transit)
0.004 mg·kg⁻¹ Mouse [3]

EC50 (Colonic Bead

Expulsion)
0.03 mg·kg⁻¹ Mouse [3]

Ki (CB1 Receptor

Binding)
9 nM - [5]

IC50 (cAMP

formation)
0.08 nM (hCB2R) Human CB2 Receptor [5]
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Figure 1. General Experimental Workflow for AM841
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Figure 1. General Experimental Workflow for AM841

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b15617668?utm_src=pdf-body-img
https://www.benchchem.com/product/b15617668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CB1 Receptor Signaling Pathway

Figure 2. AM841-Mediated CB1 Receptor Signaling
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Figure 2. AM841-Mediated CB1 Receptor Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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